Cas no 924869-02-3 (Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate)

• Product Name: Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate
• CAS No: 924869-02-3
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 1074753
• PubChem ID: 18526102
• Update Time: 2025-04-20

Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate
• METHYL 2-[2-(CHLOROMETHYL)-1,3-BENZOXAZOL-5-YL]ACETATE
• 924869-02-3
• AKOS005072264
• Methyl 2-(2-(chloromethyl)benzo[d]oxazol-5-yl)acetate
• Methyl2-(2-(chloromethyl)benzo[d]oxazol-5-yl)acetate
• A909923
• DA-0807
• J-521801
• Methyl [2-(chloromethyl)-1,3-benzoxazol-5-yl]acetate
• CS-0325797
• DTXSID20594739

• MDL： MFCD08444008
• Inchi： 1S/C11H10ClNO3/c1-15-11(14)5-7-2-3-9-8(4-7)13-10(6-12)16-9/h2-4H,5-6H2,1H3
• InChI Key： NGJVPZGICVCQPO-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2O1)CC(=O)OC

Computed Properties

• Exact Mass: 239.0349209g/mol
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 61-64°C

Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C